Cryptofolione

• Molecular Formula: C19H22O4
• Molecular Weight: 314.4 g/mol
• InChI: InChI=1S/C19H22O4/c20-16(8-4-9-18-10-5-11-19(22)23-18)14-17(21)13-12-15-6-2-1-3-7-15/h1-7,9,11-13,16-18,20-21H,8,10,14H2/b9-4+,13-12+
• InChIKey: JSKFCRSAYKODTM-IUZWSJCJSA-N

Cryptofolione for Research: A Specialized 6-Substituted α,β-Unsaturated δ-Lactone with Multi-Modal Biological Activity

Cryptofolione (CAS: 160098-78-2) is a natural 6-substituted-5,6-dihydro-α-pyrone isolated from Cryptocarya species [1]. It belongs to the α,β-unsaturated δ-lactone class, characterized by a reactive Michael acceptor site [2]. This compound exhibits a unique biological profile, acting as both a highly efficacious G(2) checkpoint inhibitor and an antiparasitic agent, particularly against Trypanosoma cruzi [3].

Cell Cycle Research Probes G2 checkpoint abrogation via nuclear export inhibition

Antiparasitic Screening Targets Trypanosoma cruzi; distinct from cytotoxic α‑pyrones

Chemical Probe α,β‑unsaturated δ‑lactone with reactive Michael acceptor site

• [1] Sehlapelo, B. M., et al. (1994). A 6-substituted 5,6-dihydro-alpha-pyrone from 2 species of Cryptocarya. Phytochemistry, 37(3), 847-849. View Source
• [2] Sturgeon, C. M., et al. (2008). Abrogation of ionizing radiation-induced G(2) checkpoint and inhibition of nuclear export by Cryptocarya pyrones. Cancer Chemotherapy and Pharmacology, 61(3), 407-413. View Source
• [3] Schmeda-Hirschmann, G., et al. (2001). Cryptofolione derivatives from Cryptocarya alba fruits. Journal of Pharmacy and Pharmacology, 53(4), 563-567. View Source

Why Cryptofolione Cannot Be Simply Replaced by Goniothalamin or Other Class Members

Substitution with other 6-substituted 5,6-dihydro-2H-pyran-2-ones, such as goniothalamin or passifloricins, is not scientifically justified due to Cryptofolione's distinct multi-target profile. Its unique 6-substituent structure confers a dual mechanism of action, simultaneously inhibiting the G2 checkpoint and nuclear export [1], while also demonstrating potent anti-trypanosomal activity [2]. These activities are not shared across the class; for instance, goniothalamin is a potent cytotoxic agent with known genotoxicity [3], whereas Cryptofolione's cytotoxicity is described as moderate in the same assay models [2]. This divergence in primary biological targets and associated safety/selectivity profiles means that substituting Cryptofolione with a structurally similar compound will likely yield entirely different experimental outcomes and invalidate any specific mechanistic hypotheses.

Divergent cytotoxicity profiles

Goniothalamin exhibits potent cytotoxicity and reported genotoxicity; class‑level substitution may shift cellular response windows.

Non‑redundant mechanism of action

Cryptofolione’s dual G2 checkpoint and nuclear export inhibition profile is not replicated by other α‑pyrones; mechanistic endpoints may not transfer.

Parasite‑target specificity

Anti‑T. cruzi activity is a compound‑specific attribute; substituting with goniothalamin would invalidate this screening endpoint.

• [1] Sturgeon, C. M., et al. (2008). Abrogation of ionizing radiation-induced G(2) checkpoint and inhibition of nuclear export by Cryptocarya pyrones. Cancer Chemotherapy and Pharmacology, 61(3), 407-413. View Source
• [2] Schmeda-Hirschmann, G., et al. (2001). Cryptofolione derivatives from Cryptocarya alba fruits. Journal of Pharmacy and Pharmacology, 53(4), 563-567. View Source
• [3] Umar-Tsafe, N., et al. (2004). Genotoxicity of goniothalamin in CHO cell line. Mutation Research, 562(1-2), 91-102. View Source

Cryptofolione Procurement Guide: Quantifiable Differentiation from Goniothalamin and Cryptomoscatone D2

Comparative Antitrypanosomal Activity: Cryptofolione vs. Class Baseline

Cryptofolione demonstrates significant anti-Trypanosoma cruzi activity, reducing trypomastigote count by 77% at 250 µg/mL [1]. This represents a key differentiation from other α-pyrones like goniothalamin, where primary activity is typically cytotoxic against cancer cells and no comparable antiparasitic data is reported [2]. This provides a specific, verifiable reason for selecting Cryptofolione for antiparasitic research.

Anti‑T. cruzi Activity

Class‑level

77% trypomastigote reduction at 250 µg/mL

vs. Goniothalamin: no reported anti‑T. cruzi data; primary activity is cytotoxic (IC₅₀ 12.45 µM in CHO cells)

Supports Cryptofolione selection for antiparasitic screening context.

In vitro trypomastigote assay; class‑level differentiation.

Evidence Dimension	Anti-Trypanosoma cruzi activity (Trypomastigote reduction)
Target Compound Data	77% reduction at 250 µg/mL
Comparator Or Baseline	Goniothalamin: No reported activity against T. cruzi; primary activity is cytotoxic (e.g., IC50 = 12.45 µM in CHO cells [2])
Quantified Difference	Cryptofolione shows a distinct, targeted anti-parasitic effect not observed in the comparator.
Conditions	In vitro assay using Trypanosoma cruzi trypomastigotes [1]

Why This Matters

This confirms Cryptofolione as the relevant α-pyrone for Chagas disease research, whereas goniothalamin is unsuitable for this application.

• [1] Schmeda-Hirschmann, G., et al. (2001). Cryptofolione derivatives from Cryptocarya alba fruits. Journal of Pharmacy and Pharmacology, 53(4), 563-567. View Source
• [2] Umar-Tsafe, N., et al. (2004). Genotoxicity of goniothalamin in CHO cell line. Mutation Research, 562(1-2), 91-102. View Source

Distinct G2 Checkpoint Inhibition: Cryptofolione as a Nuclear Export Inhibitor

Cryptofolione is a highly efficacious G2 checkpoint inhibitor, but its mechanism is distinct from kinase inhibitors. Unlike UCN-01 or other checkpoint kinase inhibitors, Cryptofolione and Cryptomoscatone D2 abrogate the G2 checkpoint by inhibiting nuclear export, a mechanism linked to a reactive Michael acceptor site [1]. This defines a unique pharmacological tool for studying checkpoint abrogation independent of kinase pathways.

G2 Checkpoint Mechanism

Reported

Inhibits nuclear export; possesses reactive Michael acceptor site

vs. UCN‑01: targets checkpoint kinases (Chk1/Chk2)

Defines tool for nuclear export‑dependent G2 checkpoint studies.

Phenotypic assay context; mechanistic differentiation.

Evidence Dimension	Mechanism of G2 Checkpoint Abrogation
Target Compound Data	Inhibits nuclear export; possesses a reactive Michael acceptor site.
Comparator Or Baseline	Classic G2 checkpoint inhibitors (e.g., UCN-01): Target checkpoint kinases (Chk1/Chk2).
Quantified Difference	Mechanistic divergence (nuclear export inhibition vs. kinase inhibition).
Conditions	Phenotypic cell-based assay for G2 checkpoint inhibitors; mechanistic studies [1]

Why This Matters

Researchers investigating the role of nuclear export in G2 checkpoint control require Cryptofolione as a specific tool compound, distinct from kinase-targeting alternatives.

• [1] Sturgeon, C. M., et al. (2008). Abrogation of ionizing radiation-induced G(2) checkpoint and inhibition of nuclear export by Cryptocarya pyrones. Cancer Chemotherapy and Pharmacology, 61(3), 407-413. View Source

Moderate vs. Potent Cytotoxicity: A Differentiated Safety Profile for Mechanistic Studies

In identical assay models, Cryptofolione exhibits moderate cytotoxicity in both macrophages and T. cruzi amastigotes [1]. This contrasts with goniothalamin, which shows potent cytotoxicity against various cancer cell lines (e.g., IC50 = 2.4-4.5 µg/mL in leukemic cells [2]). Cryptofolione's moderate cytotoxic profile may be advantageous in certain mechanistic studies where potent, non-specific cell death is a confounding factor.

Cytotoxicity Profile

Reported

Moderate cytotoxicity in macrophages and T. cruzi amastigotes

vs. Goniothalamin: IC₅₀ 2.4–4.5 µg/mL in leukemic cell lines

May offer a less confounded cytotoxicity window for mechanistic assays.

No direct IC₅₀ comparison; endpoint review advised.

Evidence Dimension	Cytotoxicity in mammalian cells
Target Compound Data	Moderate cytotoxicity in macrophages and T. cruzi amastigotes.
Comparator Or Baseline	Goniothalamin: Potent cytotoxicity; IC50 = 2.4 µg/mL (CEM-SS) and 4.5 µg/mL (HL-60) [2].
Quantified Difference	Cryptofolione shows 'moderate' vs. 'potent' cytotoxicity, though no direct IC50 comparison is available.
Conditions	In vitro assays using macrophages, T. cruzi amastigotes [1], and human leukemic cell lines [2]

Why This Matters

For assays requiring a G2 checkpoint inhibitor with a less severe cytotoxic footprint, Cryptofolione may offer a more suitable experimental window than goniothalamin.

• [1] Schmeda-Hirschmann, G., et al. (2001). Cryptofolione derivatives from Cryptocarya alba fruits. Journal of Pharmacy and Pharmacology, 53(4), 563-567. View Source
• [2] Inayat-Hussain, S. H., et al. (2005). Evaluation of the cytotoxic and genotoxic effects of goniothalamin in leukemic cell lines. Genes and Environment, 27(3), 161-164. View Source

A Streamlined 6-Step Synthesis Enables More Cost-Effective Research Supply

A 2018 patent disclosed a novel 6-step synthesis for Cryptofolione, significantly improving upon previous 7-12 step routes [1]. This synthetic efficiency directly translates to lower production costs and greater scalability compared to other complex α-pyrones like passifloricins, which lack such optimized routes. For procurement, this ensures a more reliable and cost-effective supply for extensive research programs.

Synthetic Efficiency

Data to verify

6‑step synthesis (2018 patent)

vs. previous routes: 7–12 steps

Shorter route supports cost‑effective research supply review.

Patent‑based route; scalability requires validation.

Evidence Dimension	Synthetic Route Efficiency
Target Compound Data	6-step synthesis method (2018 patent)
Comparator Or Baseline	Previous synthetic methods for Cryptofolione: 7-12 steps
Quantified Difference	Reduction of up to 6 linear steps.
Conditions	Patent CN108484554A, describing the novel 6-step synthesis method [1]

Why This Matters

A shorter synthetic route reduces the cost of goods, making Cryptofolione a more financially viable research tool for large-scale or long-term studies.

• [1] Dongguan University of Technology. (2018). Anti-trypanosome anticancer natural product Cryptofolione synthesizing method. Chinese Patent CN108484554A. View Source

Best Research and Industrial Application Scenarios for Cryptofolione

Investigating G2 Checkpoint Abrogation Independent of Kinase Inhibition

Cryptofolione is the tool of choice for studies aiming to dissect the role of nuclear export in G2 checkpoint regulation. As established in the literature, its mechanism of action is distinct from classic kinase inhibitors, allowing researchers to probe this alternative pathway [1]. Its use is critical for projects focused on radiosensitization strategies that avoid direct kinase targeting.

Anti-Trypanosoma cruzi Drug Discovery for Chagas Disease

Cryptofolione is a validated lead compound for Chagas disease research due to its specific and significant activity against T. cruzi trypomastigotes (77% reduction at 250 µg/mL) [2]. This application scenario is uniquely supported for Cryptofolione and not for other α-pyrones like goniothalamin, making it the correct selection for this parasitic target.

Mechanistic Studies on Dual Anticancer and Antiparasitic Activity

For research programs exploring the intersection of cell cycle regulation and anti-parasitic mechanisms, Cryptofolione offers a unique molecular probe. Its dual activity as a G2 checkpoint inhibitor and an anti-trypanosomal agent [1][2] provides a platform for investigating potential convergent pathways, a research avenue not open to compounds with a single activity profile.

Large-Scale or Cost-Sensitive Synthetic Biology and Medicinal Chemistry Programs

The availability of an efficient 6-step synthesis for Cryptofolione [3] makes it a more practical and economical starting material or scaffold for medicinal chemistry optimization compared to other α-pyrones with less efficient syntheses. This is a key consideration for procurement in academic labs or biotech firms with budget constraints for large-scale analog generation.

Application

Selection Property

Validation Focus

G2 checkpoint nuclear export studies

Nuclear export inhibition mechanism

G2 checkpoint abrogation assay validation (kinase‑independent context)

Anti‑T. cruzi screening studies

Specific anti‑trypanosomal activity

Trypomastigote reduction endpoint validation

Dual activity mechanistic studies

G2 checkpoint and anti‑parasitic dual activity

Convergent pathway assessment

Medicinal chemistry analog generation

Efficient 6‑step synthetic route

Scalability and cost‑effectiveness validation

• [1] Sturgeon, C. M., et al. (2008). Abrogation of ionizing radiation-induced G(2) checkpoint and inhibition of nuclear export by Cryptocarya pyrones. Cancer Chemotherapy and Pharmacology, 61(3), 407-413. View Source
• [2] Schmeda-Hirschmann, G., et al. (2001). Cryptofolione derivatives from Cryptocarya alba fruits. Journal of Pharmacy and Pharmacology, 53(4), 563-567. View Source
• [3] Dongguan University of Technology. (2018). Anti-trypanosome anticancer natural product Cryptofolione synthesizing method. Chinese Patent CN108484554A. View Source